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Compound of Interest

Compound Name: (+)-Osbeckic acid

Cat. No.: B12387064

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
document provides essential safety and logistical information for the proper disposal of (+)-
Osbeckic acid.

(+)-Osbeckic acid is a vasorelaxant naturally found in Tartary Buckwheat.[1][2] While specific
detailed disposal instructions for (+)-Osbeckic acid are not readily available in public safety
data sheets, general principles for the disposal of acidic organic compounds should be strictly
followed to ensure personnel safety and environmental compliance.

Chemical and Physical Properties

A summary of the known properties of (+)-Osbeckic acid is provided below to inform handling
and disposal procedures.
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Property Value Source
CAS Number 112923-64-5 [1]
Molecular Formula C7HeO6 [1]
Molecular Weight 186.12 g/mol [1]
Appearance Powder [3]

) To enhance solubility, warming

Soluble in Chloroform, )
. ] the tube to 37°C and using an
Solubility Dichloromethane, Ethyl

ultrasonic bath may be
Acetate, DMSO, Acetone.[4]

effective.[1][4]

Disposal Protocol

The following step-by-step guide outlines the recommended procedure for the disposal of (+)-
Osbeckic acid. This protocol is based on general best practices for laboratory chemical waste

management.

Step 1: Personal Protective Equipment (PPE)

Before handling (+)-Osbeckic acid, ensure appropriate PPE is worn. This includes:
o Safety glasses or goggles.

o Chemical-resistant gloves (e.g., nitrile).

e Alab coat.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

e Solid Waste:

o Collect unadulterated solid (+)-Osbeckic acid waste in a clearly labeled, sealed container
designated for solid organic acid waste.
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o Contaminated materials such as weighing paper, gloves, and wipes should also be placed
in this container.

e Liquid Waste:

o Solutions of (+)-Osbeckic acid should be collected in a separate, sealed, and clearly
labeled container for liquid organic waste.

o Do not mix with incompatible waste streams such as bases, oxidizing agents, or reactive
metals.[5][6]

Step 3: Neutralization of Small Quantities (if permissible by institutional policy)

For very small quantities of purely acidic solutions of (+)-Osbeckic acid without other
hazardous components, neutralization may be an option prior to disposal, provided it is allowed
by your institution's safety protocols.[7][8]

o Caution: Neutralization reactions can be exothermic. Perform this procedure in a fume hood
and add the neutralizing agent slowly while stirring.

e Procedure:
o Dilute the acidic solution with a large amount of water in a suitable container.

o Slowly add a weak base, such as sodium bicarbonate (NaHCOs) or sodium carbonate
(Na2COs3), until the pH is between 6.0 and 8.0.

o The neutralized solution may be suitable for drain disposal, but only if it contains no other
hazardous materials and is in accordance with local regulations. Always check with your
institution's Environmental Health and Safety (EHS) office first.

Step 4: Labeling and Storage of Waste

o All waste containers must be clearly labeled with the full chemical name, "(+)-Osbeckic
Acid," and any other components of the waste stream.

« Indicate the approximate concentration and quantity.
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» Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.[9]

Step 5: Arranging for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

» Follow all institutional and local regulations for hazardous waste disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Osbeckic acid waste.
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Caption: Disposal workflow for (+)-Osbeckic acid.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the relevant Safety Data Sheets for all chemicals in
your waste stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of (+)-Osbeckic Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387064#osbeckic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12387064?utm_src=pdf-custom-synthesis
https://www.glpbio.com/osbeckic-acid.html
https://www.medchemexpress.com/plus-osbeckic-acid.html
https://cn.chemnorm.com/Product/Osbeckic_acid-TBW04031.html
https://biocrick.com/Osbeckic-acid-BCX1836.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0026.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://ehs.cornell.edu/book/export/html/1304
https://uwm.edu/environmental-protection/hazardous-waste/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b12387064#osbeckic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12387064#osbeckic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12387064#osbeckic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12387064#osbeckic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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